Cas no 2266594-96-9 (1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one)

• Product Name: 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one
• CAS No: 2266594-96-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5223442
• Update Time: 2025-05-24

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one

• Inchi： 1S/C9H16N2O/c1-6-9-8(5-10-6)3-4-11(9)7(2)12/h6,8-10H,3-5H2,1-2H3
• InChI Key： RUSZVKSRRMIORT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2CNC(C)C12)C

Additional information on 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one, identified by the CAS number 2266594-96-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

At its core, the molecule exhibits a complex structure that combines a hexahydropyrrolo[3,4-b]pyrrole ring system with a methyl group and a ketone functional group. The hexahydropyrrolo[3,4-b]pyrrole moiety is a bicyclic structure that contributes to the compound's stability and bioavailability. Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of receptor agonists and antagonists. The presence of the methyl group and ketone further enhances the compound's versatility, making it a valuable candidate for various chemical modifications and biological assays.

The synthesis of 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the hexahydropyrrolo[3,4-b]pyrrole ring system. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The subsequent introduction of the methyl group and ketone functional group requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored alternative synthetic pathways that utilize environmentally friendly reagents and catalysts, aligning with the growing emphasis on green chemistry.

One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent activity against various enzymes and receptors, making it a promising lead compound for drug discovery. For instance, recent research has shown that it acts as an agonist for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of diseases such as cardiovascular disorders and neurological conditions. Additionally, its ability to modulate enzyme activity suggests potential applications in metabolic disorders and cancer therapy.

The pharmacokinetic properties of 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one have also been extensively studied. Preclinical data indicate that it has favorable absorption and distribution characteristics, which are essential for its effectiveness as a therapeutic agent. Furthermore, its metabolic stability has been evaluated in vitro and in vivo models, providing valuable insights into its potential for long-term administration.

In terms of applications, this compound holds great promise in the development of novel drugs targeting diverse therapeutic areas. Its structural flexibility allows for further chemical modifications to optimize its pharmacokinetic profile and enhance its efficacy. Researchers are currently exploring its potential as a component in combinatorial therapies, where it could synergize with other drugs to achieve superior therapeutic outcomes.

In conclusion, 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one represents a significant advancement in chemical synthesis and pharmacology. With its unique structure, robust biological activity, and favorable pharmacokinetic properties, it stands as a testament to the ingenuity of modern drug discovery efforts. As research continues to unfold, this compound is poised to make substantial contributions to the field of medicinal chemistry and beyond.